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1-ol

Cat. No.: B036536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methyl-2-(methylamino)propan-1-ol, a versatile building block in organic synthesis. Due to a

lack of extensive, publicly available quantitative data, this document focuses on qualitative

solubility information derived from available literature and the physicochemical properties of

analogous compounds. Furthermore, a detailed, generalized experimental protocol for

determining the precise solubility of this compound in various solvents is presented, adhering

to established methodologies such as the shake-flask method. This guide is intended to be a

valuable resource for researchers and professionals in drug development and other scientific

fields who are considering the use of 2-Methyl-2-(methylamino)propan-1-ol in their work.

Introduction
2-Methyl-2-(methylamino)propan-1-ol (CAS No: 27646-80-6) is a beta-amino alcohol that

serves as a crucial intermediate in the synthesis of more complex molecules.[1] Its bifunctional

nature, containing both a primary alcohol and a secondary amine group, makes it a valuable

precursor for a variety of chemical transformations.[1] Understanding its solubility in different

solvents is a critical first step for its effective use in reaction chemistry, formulation

development, and purification processes. This guide summarizes the available solubility

information and provides a robust framework for its experimental determination.
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Physicochemical Properties
A summary of the key physicochemical properties of 2-Methyl-2-(methylamino)propan-1-ol is
presented in the table below.

Property Value

Molecular Formula C₅H₁₃NO

Molecular Weight 103.16 g/mol [1]

Appearance Colorless to Yellow Liquid or Semi-Solid or Solid

Boiling Point 162 °C[2]

Melting Point 24 - 28 °C[3]

Density 0.934 g/cm³ at 25 °C[3]

Flash Point 62 °C[2]

Solubility Data
Quantitative solubility data for 2-Methyl-2-(methylamino)propan-1-ol is not widely available in

published literature. However, qualitative descriptions and the principle of "like dissolves like"

provide valuable insights into its expected solubility profile.

Qualitative Solubility
The presence of both a polar hydroxyl (-OH) group and a secondary amine (-NHCH₃) group

suggests that 2-Methyl-2-(methylamino)propan-1-ol will exhibit good solubility in polar

solvents. One source explicitly states that the compound is slightly soluble in chloroform and

methanol.[2][4]

Based on the behavior of structurally similar compounds like 2-(dimethylamino)-2-methyl-

propan-1-ol and 2-amino-2-methyl-1-propanol, a more detailed qualitative solubility profile can

be inferred. 2-(dimethylamino)-2-methyl-propan-1-ol is reported to be soluble in polar solvents

such as water and alcohols due to its ability to form hydrogen bonds.[5] Similarly, 2-amino-2-

methyl-1-propanol is described as being miscible with water and soluble in alcohols.
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The following table summarizes the expected qualitative solubility of 2-Methyl-2-
(methylamino)propan-1-ol in various solvent classes.

Solvent Class
Representative
Solvents

Expected Solubility Rationale

Polar Protic
Water, Methanol,

Ethanol
Soluble to Miscible

The hydroxyl and

amino groups can act

as both hydrogen

bond donors and

acceptors, leading to

strong interactions

with protic solvents.

Polar Aprotic Acetone, Acetonitrile Likely Soluble

The permanent dipole

of these solvents can

interact favorably with

the polar functional

groups of the solute.

Halogenated
Chloroform,

Dichloromethane

Slightly Soluble to

Soluble

The compound is

stated to be slightly

soluble in chloroform.

[2][4] These solvents

can engage in dipole-

dipole interactions.

Non-Polar Hexane, Toluene Low to Insoluble

The significant

difference in polarity

between the solute

and these solvents will

likely result in poor

solvation.

Experimental Protocol for Solubility Determination
To obtain precise and reliable quantitative solubility data, a well-defined experimental protocol

is essential. The isothermal shake-flask method is a widely accepted and robust technique for
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determining the thermodynamic solubility of a compound.

Principle
The shake-flask method involves equilibrating a surplus of the solid solute with the solvent of

interest at a constant temperature. Once equilibrium is reached, the saturated solution is

separated from the undissolved solid, and the concentration of the solute in the solution is

determined using a suitable analytical method.

Materials and Equipment
2-Methyl-2-(methylamino)propan-1-ol (high purity)

Selected solvents (analytical grade or higher)

Thermostatically controlled shaker or incubator

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system

Volumetric flasks and pipettes

Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 2-Methyl-2-(methylamino)propan-1-ol.
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis

Weigh excess 2-Methyl-2-
(methylamino)propan-1-ol

Add a known volume
of solvent to a vial

Seal vial and place in a
thermostatic shaker at a

constant temperature

Agitate for a sufficient
time to reach equilibrium

(e.g., 24-72 hours)

Allow undissolved solid
to settle

Withdraw an aliquot of the
supernatant and filter
through a syringe filter

Dilute the filtered sample
with an appropriate solvent

Analyze the diluted sample
using a calibrated HPLC or

GC-MS method

Calculate the solubility
based on the measured

concentration and dilution factor
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Analytical Method Selection Logic

Start: Need to quantify
2-Methyl-2-(methylamino)propan-1-ol

in solution

Is the analyte sufficiently
volatile for GC analysis?

Is derivatization to
increase volatility feasible?

No

Use Gas Chromatography-
Mass Spectrometry (GC-MS)

Yes

Yes

Use High-Performance
Liquid Chromatography (HPLC)

No

EndEnd

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b036536?utm_src=pdf-body-img
https://www.benchchem.com/product/b036536?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Methyl-2-(methylamino)propan-1-ol | High-Purity Reagent [benchchem.com]

2. benchchem.com [benchchem.com]

3. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham
[digitalcommons.uri.edu]

To cite this document: BenchChem. [Solubility Profile of 2-Methyl-2-(methylamino)propan-1-
ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036536#solubility-of-2-methyl-2-methylamino-
propan-1-ol-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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